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Compound of Interest

Compound Name:
2-(2-Chloro-4-

hydroxyphenyl)acetic acid

CAS No.: 81720-84-5

Cat. No.: B2697001

Get Quote

Executive Summary
2-(2-Chloro-4-hydroxyphenyl)acetic acid (CAS: 81720-84-5) is a specialized aromatic

carboxylic acid primarily recognized as a metabolic intermediate in the biodegradation of

chlorophenoxy herbicides.[1] Structurally, it consists of a phenylacetic acid backbone

functionalized with a chlorine atom at the ortho position and a hydroxyl group at the para

position relative to the acetic acid moiety.

While less commercially ubiquitous than its isomer 3-chloro-4-hydroxyphenylacetic acid, this

compound is of significant interest in environmental chemistry as a stable catabolite of 2,4-

Dichlorophenoxyacetic acid (2,4-D) in fungal pathways (Aspergillus niger). In drug discovery, its

scaffold serves as a versatile building block for polysubstituted aminophenols and potential

auxin-mimicking agrochemicals.[1]
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Property Detail

IUPAC Name 2-(2-Chloro-4-hydroxyphenyl)acetic acid

Common Synonyms
2-Chloro-4-hydroxybenzeneacetic acid; 2,4-

CHPAA

CAS Registry Number 81720-84-5

Molecular Formula C₈H₇ClO₃

Molecular Weight 186.59 g/mol

SMILES OC(=O)CC1=C(Cl)C=C(O)C=C1

Structural Features & Electronic Properties
The molecule features a trisubstituted benzene ring with distinct electronic zones:

Acetic Acid Group (-CH₂COOH) at Position 1: Acts as a weak activator.[1] The methylene

spacer isolates the carboxyl group from direct conjugation with the ring, maintaining a pKa

typical of phenylacetic acids (~4.0).

Chlorine Atom at Position 2 (Ortho): Exerts a strong inductive electron-withdrawing effect (-I),

which increases the acidity of the neighboring methylene protons and potentially influences

the pKa of the carboxylic acid via a field effect. Sterically, it hinders the ortho position,

directing electrophilic attack to the remaining open positions.

Hydroxyl Group at Position 4 (Para): A strong electron-donating group (+M) that activates the

ring.[1] Its position para to the acetic acid chain creates a "push-pull" electronic environment,

making the ring susceptible to further oxidation or electrophilic aromatic substitution at

position 5.

Physicochemical Properties
The following data aggregates experimental observations and high-confidence predictive

models (ACD/Labs, EPISuite).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Hydroxyphenylacetic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/Hydroxyphenylacetic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2697001?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value / Description Source/Note

Physical State Solid (Crystalline Powder) Experimental

Melting Point ~110 – 125 °C (Predicted)
Based on isomer (3-Cl: 110°C)

and amide deriv. (123°C)

Solubility

Soluble in DMSO, Methanol,

Ethanol. Sparingly soluble in

water.

Polar organic solvents

preferred

pKa (Acid) 3.85 ± 0.10
Predicted (Acidic shift due to

ortho-Cl)

pKa (Phenol) 9.2 ± 0.2 Predicted

LogP 1.65 Predicted (Lipophilic)

H-Bond Donors 2 (Carboxyl-OH, Phenol-OH)

H-Bond Acceptors 3

Synthesis & Manufacturing
Biological Origin (Metabolic Pathway)
The compound is naturally generated during the degradation of the herbicide 2,4-D by fungi

such as Aspergillus niger.[2] This pathway involves a complex rearrangement where the

phenoxy ether linkage is modified to a phenylacetic acid structure.[1]
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Figure 1: Metabolic degradation pathway of 2,4-D in Aspergillus niger yielding 2-(2-Chloro-4-
hydroxyphenyl)acetic acid.

Laboratory Synthesis (Recommended Route)
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Direct chlorination of 4-hydroxyphenylacetic acid yields the 3-chloro isomer due to the ortho-

directing power of the phenol. To synthesize the 2-chloro isomer, a directed approach starting

from 2-chloro-4-methoxytoluene is required to ensure correct regiochemistry.

Protocol: Nitrile Hydrolysis Route

Radical Bromination: React 2-chloro-4-methoxytoluene with N-bromosuccinimide (NBS) and

AIBN in CCl₄ to form 2-chloro-4-methoxybenzyl bromide.

Cyanation: Treat the benzyl bromide with NaCN in DMSO/Ethanol to yield 2-chloro-4-

methoxybenzyl cyanide.[1]

Hydrolysis: Reflux the nitrile in conc. HCl/Acetic Acid.[3][4] This step simultaneously

hydrolyzes the nitrile to the carboxylic acid and demethylates the ether (if conditions are

harsh enough) or requires a separate BBr₃ demethylation step.[1]
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Figure 2: Retrosynthetic pathway for the laboratory production of the 2-chloro isomer.

Applications in Research & Development
Environmental Biomarker
The presence of 2-(2-chloro-4-hydroxyphenyl)acetic acid in soil or culture media is a specific

indicator of fungal remediation activity against chlorophenoxy herbicides. Researchers use this

metabolite to assess the efficacy of Aspergillus strains in bioremediation projects.

Pharmaceutical Scaffold
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The compound serves as a precursor for N-(2-chloro-4-hydroxyphenyl)acetamides and other

aminophenol derivatives.[1] The ortho-chlorine atom provides a handle for transition-metal

catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura), allowing the expansion of the

scaffold into complex drug candidates targeting oxidative stress pathways.

Agrochemical Design
Due to its structural similarity to the natural auxin Indole-3-acetic acid (IAA), this compound and

its esters are investigated for auxin-mimicking activity. The steric bulk of the chlorine atom at

position 2 can effectively block metabolic degradation in plants, potentially creating long-lasting

growth regulators.

Safety & Handling (GHS Classification)
Signal Word:WARNING

Hazard Statement Code Description

H315 Skin Irrit. 2 Causes skin irritation.[1]

H319 Eye Irrit. 2A Causes serious eye irritation.

H335 STOT SE 3
May cause respiratory

irritation.

Handling Protocol:

PPE: Nitrile gloves, safety goggles, and lab coat are mandatory.

Storage: Store in a cool, dry place under inert atmosphere (Argon/Nitrogen) to prevent

oxidation of the phenol group.

Disposal: Dispose of as halogenated organic waste.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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